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Compound of Interest

Compound Name: 1-Chloro-1-ethylcyclohexane

Cat. No.: B12975069 Get Quote

An In-depth Technical Guide to 1-Chloro-1-
ethylcyclohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Chloro-1-ethylcyclohexane, a

halogenated cycloalkane of interest in synthetic organic chemistry. This document outlines its

chemical and physical properties, provides a detailed experimental protocol for its synthesis,

and illustrates the reaction pathway.

Core Chemical Information
CAS Number: 1445-98-3[1]

Molecular Formula: C₈H₁₅Cl[1][2][3]

Molecular Weight: 146.66 g/mol [2]

Physicochemical Data
The following table summarizes the key physical and chemical properties of 1-Chloro-1-
ethylcyclohexane. While experimentally determined data is preferred, some values are

computed from validated models.
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Property Value Source

Molecular Weight 146.66 g/mol Computed by PubChem[2]

XLogP3-AA 3.3 Computed by XLogP3[2]

Hydrogen Bond Donor Count 0 Computed by Cactvs[2]

Hydrogen Bond Acceptor

Count
0 Computed by Cactvs[2]

Rotatable Bond Count 1 Computed by Cactvs

Exact Mass 146.0862282 Da Computed by PubChem[2]

Monoisotopic Mass 146.0862282 Da Computed by PubChem[2]

Topological Polar Surface Area 0 Å² Computed by Cactvs[2]

Heavy Atom Count 9

Complexity 82.6 Computed by Cactvs[2]

Synthesis of 1-Chloro-1-ethylcyclohexane
1-Chloro-1-ethylcyclohexane is synthesized from its corresponding tertiary alcohol, 1-

ethylcyclohexanol, via a nucleophilic substitution reaction. The hydroxyl group of the alcohol is

a poor leaving group; therefore, it must be protonated by a strong acid, such as hydrochloric

acid, to form a good leaving group (water). The departure of water results in the formation of a

stable tertiary carbocation, which is then attacked by the chloride ion nucleophile to yield the

final product.

Experimental Protocol: Synthesis from 1-
Ethylcyclohexanol
This protocol details the synthesis of 1-Chloro-1-ethylcyclohexane from 1-ethylcyclohexanol

using concentrated hydrochloric acid.

Materials:

1-Ethylcyclohexanol
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Concentrated Hydrochloric Acid (HCl)

Anhydrous Calcium Chloride (CaCl₂) or Anhydrous Sodium Sulfate (Na₂SO₄)

Saturated Sodium Bicarbonate Solution (NaHCO₃)

Deionized Water

Diethyl Ether (or other suitable organic solvent)

Separatory Funnel

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, place 1-ethylcyclohexanol.

Addition of HCl: Cool the flask in an ice bath and slowly add an excess of cold, concentrated

hydrochloric acid with continuous stirring. The reaction is exothermic, and the temperature

should be monitored and controlled.

Reaction: After the addition is complete, allow the mixture to stir at room temperature. The

reaction progress can be monitored by thin-layer chromatography (TLC). For tertiary

alcohols, the reaction is typically rapid. Gentle heating may be applied to ensure the reaction

goes to completion.

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Two

layers will be present: an upper organic layer containing the product and a lower aqueous
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layer.

Separation: Separate the organic layer. Wash the organic layer sequentially with:

Deionized water to remove the bulk of the acid.

Saturated sodium bicarbonate solution to neutralize any remaining acid (caution: CO₂

evolution).

Deionized water to remove any remaining salts.

Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous calcium

chloride or sodium sulfate.

Solvent Removal: Decant or filter the dried organic layer into a clean, dry round-bottom flask.

Remove the organic solvent using a rotary evaporator.

Purification: The crude product can be purified by distillation under reduced pressure to yield

pure 1-Chloro-1-ethylcyclohexane.

Reaction Pathway and Logic
The synthesis of 1-Chloro-1-ethylcyclohexane from 1-ethylcyclohexanol proceeds via a

unimolecular nucleophilic substitution (Sₙ1) mechanism. The key steps are illustrated in the

diagram below.
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Step 1: Protonation of the Alcohol

Step 2: Formation of Carbocation (Rate-Determining)

Step 3: Nucleophilic Attack

1-Ethylcyclohexanol

Protonated Alcohol (Oxonium Ion)+ H⁺
HCl

Cl⁻

Tertiary Carbocation

- H₂O (Slow)

H₂O

1-Chloro-1-ethylcyclohexane + Cl⁻ (Fast)

Cl⁻

Click to download full resolution via product page

Caption: Sₙ1 reaction mechanism for the synthesis of 1-Chloro-1-ethylcyclohexane.

This guide provides a foundational understanding of 1-Chloro-1-ethylcyclohexane for

research and development purposes. For further information, consulting peer-reviewed

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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